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Compound of Interest

Compound Name: 2-Bromo-3-nitrophenol

An In-depth Technical Guide to the Storage and Handling of 2-Bromo-3-nitrophenol

This guide provides comprehensive information for researchers, scientists, and drug
development professionals on the safe storage and handling of 2-Bromo-3-nitrophenol (CAS
No. 101935-40-4). Adherence to these guidelines is crucial for maintaining the integrity of the
chemical and ensuring a safe laboratory environment.

Chemical Properties and Hazards

2-Bromo-3-nitrophenol is a chemical compound with the molecular formula C6H4BrNO3.[1][2]
It is classified as an irritant and is harmful if swallowed, in contact with skin, or inhaled.[1] It can
cause skin irritation and serious eye irritation.[1][3]

Table 1: Physical and Chemical Properties of 2-Bromo-3-nitrophenol

Property Value

Molecular Weight 218.00 g/mol [1]
Physical State Solid[2]

Melting Point 145 °C[4]

Boiling Point 310.4°C at 760 mmHg[4]
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Storage Guidelines

Proper storage of 2-Bromo-3-nitrophenol is essential to maintain its stability and prevent
hazardous situations.

Table 2: Recommended Storage Conditions

Parameter Recommendation
Temperature Store at room temperature.[2][4]
Container Keep container tightly closed.[3][4][5][6][7]

Store in a dry, cool, and well-ventilated place.[3]

[41[5][6][7] For long-term storage, keeping it in a

Atmosphere _ _
dark place under an inert atmosphere is
recommended.[2]

Light Keep away from direct sunlight.[4]

Keep away from heat and sources of ignition.[4]

[5]

Ignition Sources

Handling Procedures

Due to its hazardous nature, strict handling protocols must be followed.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.[3][8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[8][9]

Body Protection: A lab coat or other protective clothing.[3][8][9]

Respiratory Protection: A NIOSH/MSHA-approved respirator should be used when
engineering controls are insufficient or during spill cleanup.[3][8][9]
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Engineering Controls

o Ventilation: Work should be conducted in a well-ventilated area, preferably in a chemical
fume hood.[3][4][8]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible.[4][8]

General Hygiene Practices

» Avoid contact with eyes, skin, and clothing.[3][6][8]

e Do not breathe dust, fumes, gas, mist, vapors, or spray.[3][8][9]

e Wash hands thoroughly after handling.[3][6][8]

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[5][6][8]

Incompatible Materials

To prevent hazardous reactions, 2-Bromo-3-nitrophenol should not be stored with the
following:

e Strong oxidizing agents[3][4][9]
e Strong bases[3][7]

» Strong acids/alkalis[4]

Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for the safe handling of 2-Bromo-3-
nitrophenol, from receipt to disposal.
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Caption: Logical workflow for the safe handling of 2-Bromo-3-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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